Cas no 141778-86-1 ([1,1'-Biphenyl]-2-ol,3-bromo-2'-methoxy-)

[1,1'-Biphenyl]-2-ol,3-bromo-2'-methoxy- structure
141778-86-1 structure
Product Name:[1,1'-Biphenyl]-2-ol,3-bromo-2'-methoxy-
CAS No:141778-86-1
MF:C13H11BrO2
MW:279.129243135452
CID:136361
PubChem ID:22831557
Update Time:2025-04-19

[1,1'-Biphenyl]-2-ol,3-bromo-2'-methoxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2-ol,3-bromo-2'-methoxy-
    • 2-bromo-6-(2-methoxyphenyl)phenol
    • 3-BROMO-2'-METHOXY-BIPHENYL-2-OL
    • 141778-86-1
    • 141778-89-4
    • DTXSID90628474
    • A1-04717
    • [1,1'-Biphenyl]-2-ol, 3-bromo-2'-methoxy-
    • 3-Bromo-2'-methoxy[1,1'-biphenyl]-2-ol
    • 3-BROMO-2/'/'-METHOXY-BIPHENYL-2-OL
    • Inchi: 1S/C13H11BrO2/c1-16-12-8-3-2-5-9(12)10-6-4-7-11(14)13(10)15/h2-8,15H,1H3
    • InChI Key: FOUMGJJWRASTQU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1O)C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 277.99424g/mol
  • Monoisotopic Mass: 277.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.5Ų
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